Cas no 2306272-06-8 (methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate)

• Product Name: methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate
• CAS No: 2306272-06-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5268300
• Update Time: 2026-03-09

methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-4-carboxylic acid, 7-methyl-, methyl ester
• methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-5-3-14-8-6(5)10-4-11-7(8)9(12)13-2/h3-4H,1-2H3
• InChI Key： DPLWNGLGQXCXSG-UHFFFAOYSA-N
• SMILES： C1=NC(C(OC)=O)=C2SC=C(C)C2=N1

Additional information on methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate

Exploring the Versatile Applications of Methyl 7-Methylthieno[3,2-d]pyrimidine-4-carboxylate (CAS No. 2306272-06-8) in Modern Chemistry

In the rapidly evolving field of organic chemistry and pharmaceutical research, methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate (CAS No. 2306272-06-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its thieno[3,2-d]pyrimidine core, offers a unique structural framework that is increasingly being explored for its potential in drug discovery, material science, and agrochemical applications. Researchers and industry professionals are particularly drawn to its methyl carboxylate functional group, which enhances its reactivity and compatibility with various synthetic pathways.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate in the spotlight. Its structural similarity to purine bases makes it a promising scaffold for designing kinase inhibitors, a class of therapeutics that has gained immense popularity in cancer treatment research. Recent studies have shown that derivatives of this compound exhibit notable bioactivity profiles, particularly in modulating enzymatic pathways associated with cell proliferation and inflammation.

From a synthetic chemistry perspective, the 7-methylthieno[3,2-d]pyrimidine system presents fascinating opportunities for structural diversification. The presence of both electron-rich thiophene and electron-deficient pyrimidine moieties creates a polarized system that can participate in various cross-coupling reactions. This characteristic has made it particularly valuable in the development of organic electronic materials, where such conjugated systems are sought after for their charge transport properties.

The methyl carboxylate group at the 4-position serves as a versatile handle for further chemical transformations. It can be readily hydrolyzed to the corresponding carboxylic acid, reduced to the alcohol, or converted to amides through standard coupling reactions. This flexibility has led to its increasing adoption in combinatorial chemistry approaches, where rapid generation of diverse molecular libraries is essential for drug discovery programs.

In the context of current research trends, methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate aligns perfectly with the growing interest in fused heterocyclic systems. The scientific community's focus on molecular hybridization strategies has created new opportunities for this compound as a building block in the design of more complex pharmacophores. Its thermal stability and relatively straightforward synthesis make it particularly attractive for scale-up processes in pharmaceutical development.

The compound's potential extends beyond medicinal applications. In material science, the thieno[3,2-d]pyrimidine core has shown promise in the development of organic semiconductors and light-emitting materials. The rigid, planar structure facilitates π-π stacking interactions that are crucial for charge transport in electronic devices. Recent patents have highlighted its incorporation into OLED materials, where its electronic properties contribute to improved device efficiency and stability.

From a commercial perspective, the market for specialty heterocyclic compounds like methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate has seen steady growth. Pharmaceutical companies and contract research organizations are increasingly sourcing such building blocks to accelerate their drug discovery pipelines. The compound's CAS number (2306272-06-8) has become an important identifier in chemical databases and procurement systems, reflecting its growing importance in the fine chemicals sector.

Quality control and analytical characterization of methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate present their own set of challenges and opportunities. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound's distinct spectral signatures, particularly in the aromatic region of the 1H NMR spectrum, serve as valuable diagnostic tools for researchers working with this material.

Looking ahead, the future applications of methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate appear promising. With the continuous evolution of targeted therapies in medicine and the growing demand for advanced materials in electronics, this compound is well-positioned to play a significant role in multiple scientific disciplines. Its combination of synthetic accessibility and structural versatility ensures that it will remain a valuable tool for chemists and material scientists in the years to come.

For researchers interested in exploring this compound further, several synthetic routes to methyl 7-methylthieno[3,2-d]pyrimidine-4-carboxylate have been reported in the literature. These typically involve cyclocondensation reactions of appropriately substituted precursors, followed by purification steps to obtain material of sufficient purity for downstream applications. The development of more efficient synthetic protocols continues to be an active area of investigation in organic chemistry laboratories worldwide.